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Abstract
Hydrogen chloride (HCl) hydrates represent a fundamental class of compounds for studying the

nature of the hydrated proton and hydrogen bonding networks in the solid state. Their

relevance extends from foundational physical chemistry to atmospheric science, where they

are implicated in processes occurring on polar stratospheric clouds.[1][2] This guide provides a

comprehensive technical overview of the crystallographic analysis of the primary HCl hydrates

(mono-, di-, tri-, and hexahydrate). We will delve into the phase behavior of the HCl/H₂O

system, detail the specific crystal structures of each hydrate, and present the core experimental

methodologies—X-ray and neutron diffraction—used for their elucidation. The narrative

emphasizes the causality behind experimental design, providing field-proven insights for

researchers, scientists, and drug development professionals working with hydrated crystalline

systems.
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The Hydrogen Chloride/Water Phase Diagram: A
Map to Crystalline Forms
Understanding the phase behavior of the hydrogen chloride and water system is the

prerequisite for isolating and studying any specific hydrate. The solid-liquid phase diagram

dictates the stable crystalline forms at various compositions and temperatures.[3] Early work by

Pickering and Rupert established the existence of the mono-, di-, and trihydrates, with the

hexahydrate being identified later.[4] Each hydrate corresponds to a distinct eutectic point in

the phase diagram, representing a specific congruent melting point.[5]

The formation of a particular hydrate is critically dependent on the molar ratio of HCl to H₂O

and the crystallization temperature. For instance, preparing a sample of the dihydrate requires

cooling a solution with a 1:2 molar ratio of HCl to H₂O to below its melting point of -17.7°C.

Amorphous, or non-crystalline, phases can also form, particularly under rapid cooling

conditions at low temperatures.[1][6]
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Simplified HCl/H₂O Phase Diagram
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Caption: The core H₅O₂⁺ (Zundel) cation found in HCl dihydrate and trihydrate.

Hydrogen Chloride Hexahydrate (HCl·6H₂O)
The hexahydrate is orthorhombic (space group Pbcm) and its structure is formulated as

H₉O₄⁺Cl⁻·2H₂O. [4]This structure contains the Eigen cation (H₉O₄⁺), where a central H₃O⁺

core is strongly hydrogen-bonded to three surrounding water molecules. The remaining two

water molecules and the chloride ion are incorporated into the extensive three-dimensional

hydrogen-bonded network. [4]
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| Hexahydrate | H₉O₄⁺Cl⁻·2H₂O | Orthorhombic | Pbcm | Eigen (H₉O₄⁺) |

Core Methodologies: From Sample to Structure
Determining the atomic arrangement in these hydrates requires specialized low-temperature

crystallographic techniques. The choice between X-ray and neutron diffraction is not arbitrary

but is dictated by the specific information sought.

Causality of Method Selection: X-ray vs. Neutron
Diffraction
Expertise Insight: While X-ray diffraction is invaluable for determining the positions of electron-

dense atoms like oxygen and chlorine, it is fundamentally limited in its ability to precisely locate

hydrogen atoms. This is because X-rays scatter from electrons, and hydrogen, with only one

electron, has a very low scattering factor. [7]To overcome this critical limitation and

unambiguously determine the hydrogen bonding network and the nature of the protonated

water species, neutron diffraction is the technique of choice. [8]Neutrons scatter from atomic

nuclei, and the scattering length of hydrogen (or more commonly, its isotope deuterium, which

has a better signal-to-noise ratio) is on the same order of magnitude as that of oxygen and

chlorine, making them clearly "visible" in the resulting diffraction pattern. [9][7]Therefore, while

X-ray diffraction can reveal the heavy-atom framework, neutron diffraction is essential for a

complete and trustworthy structural model of hydrogen-rich systems like HCl hydrates.

Experimental Protocol: Low-Temperature Single-Crystal
X-ray Diffraction
This protocol provides a self-validating workflow for obtaining the heavy-atom (O, Cl)

framework of an HCl hydrate.

Step 1: Crystal Growth (In-Situ)

Prepare an aqueous solution of HCl with the precise molar ratio corresponding to the target

hydrate.

Introduce the solution into a thin-walled glass or quartz capillary tube (approx. 0.3-0.5 mm

diameter).
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Flame-seal the capillary to prevent changes in composition.

Mount the capillary on a goniometer head attached to the X-ray diffractometer.

Step 2: Low-Temperature Crystallization

Cool the sample to just below its known melting point using a precisely controlled stream of

cold nitrogen gas.

Employ an in-situ crystallization method: use a focused heat source (e.g., a heated wire or

laser) to melt a small zone of the polycrystalline sample.

Slowly move the molten zone along the capillary. A single crystal will ideally grow from the

solid-liquid interface. This requires patience and fine control.

Step 3: Data Collection

Once a suitable single crystal is obtained, cool it to the final data collection temperature

(typically around 100 K or lower) to minimize thermal motion. [4]2. Center the crystal in the

X-ray beam.

Collect a full sphere of diffraction data using a modern CCD or CMOS detector, rotating the

crystal through a series of angles.

Step 4: Structure Solution and Refinement

Process the raw diffraction images to obtain integrated intensities for each reflection.

Solve the crystal structure using direct methods or Patterson methods to find the positions of

the chlorine and oxygen atoms.

Refine the atomic positions and thermal displacement parameters against the experimental

data using least-squares methods. Hydrogen atoms may be placed in calculated positions

but will have high uncertainty.
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Caption: Experimental workflow for single-crystal X-ray diffraction of HCl hydrates.

Experimental Protocol: Low-Temperature Neutron
Diffraction
This protocol is essential for the authoritative localization of hydrogen/deuterium atoms.

Step 1: Sample Preparation

To minimize incoherent scattering from hydrogen, prepare the sample using deuterated

reagents (DCl and D₂O).
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Prepare and seal the deuterated sample in a vanadium or quartz capillary as described for

the X-ray protocol. Vanadium is often used as it is nearly transparent to neutrons.

Step 2: Data Collection

Mount the sample on a neutron diffractometer at a reactor or spallation source.

Cool the sample to a very low temperature (e.g., below 20 K) using a cryostat to reduce

thermal vibrations and improve data quality.

Collect diffraction data. This process is significantly longer than for X-rays, often taking many

hours or days due to lower neutron flux.

Step 3: Structure Refinement

Use the heavy-atom model from a prior X-ray experiment as a starting point for the

refinement.

Perform a Fourier analysis of the neutron diffraction data to locate the deuterium atoms in

the nuclear density map.

Refine the complete structural model (O, Cl, and D atoms), including their positions and

anisotropic displacement parameters, against the neutron data. This yields highly accurate

O-D bond lengths and D···Cl/D···O hydrogen bond geometries.
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Caption: Workflow for definitive structure determination using neutron diffraction.

Conclusion
The crystallographic analysis of hydrogen chloride hydrates provides exemplary case studies in

the structural chemistry of the hydrated proton. A combination of meticulous low-temperature

sample handling and the synergistic application of both X-ray and neutron diffraction has been

essential to unravel their structures. These studies have authoritatively shown that these

compounds are not simple molecular hydrates but are ionic salts composed of chloride anions

and a fascinating variety of cationic water clusters—hydronium, Zundel, and Eigen ions. The

methodologies detailed herein represent a robust framework for the structural investigation of
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any highly hydrated, low-melting-point crystalline material, providing a critical foundation for

fields ranging from materials science to biochemistry.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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